112-14-1

Octyl acetate

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• CAS RN:
• 112-14-1

• Formula:
• C10H20O2

• InChI:
• InChI=1S/C10H20O2/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3

• InChIKey:
• YLYBTZIQSIBWLI-UHFFFAOYSA-N

• Octyl acetate is one of the major constituents of the essential oils of Heracleum crenatifolium, oranges and grapefruit.
  Octyl acetate is an aliphatic ester. It occurs as a constituent of essential oils derived from various fruits and is widely used in food processing industries due to its ability to impart a characteristic citrus flavor.
  Octyl acetate is the acetate ester of octan-1-ol. It has a role as a plant metabolite. It derives from an octan-1-ol.
  , also known as octyl ethanoate or caprylyl acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, i...

Ethyl 1-(2-chloroethyl)piperidine-4-carboxylate

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• CAS RN:
• 869112-14-1

• Formula:
• C10H18ClNO2

• InChI:
• InChI=1S/C10H18ClNO2/c1-2-14-10(13)9-3-6-12(7-4-9)8-5-11/h9H,2-8H2,1H3

• InChIKey:
• OTUFGRVWNPWRJD-UHFFFAOYSA-N

• Ethyl 1-(2-chloroethyl)piperidine-4-carboxylate, also known as Ethyl 1-(2-chloroethyl)piperidine-4-carboxylate, is a useful research compound. Its molecular formula is C10H18ClNO2 and its molecular weight is 219.709. The purity is usually 95%.